Cas no 57076-84-3 (2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)-)
57076-84-3 structure
Product Name:2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)-
CAS No:57076-84-3
MF:C15H9Cl3O
MW:311.590361356735
CID:384406
PubChem ID:5708905
Update Time:2025-04-19
2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)-
- 1-(4-CHLOROPHENYL)-3-(2,4-DICHLOROPHENYL)-2-PROPEN-1-ONE
- NSC159105
- NSC-159105
- 2,4,4'-Trichlorochalcone
- 133031-38-6
- (E)-1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one
- 57076-84-3
- (2E)-1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one
- AKOS005075463
- SCHEMBL1225556
- 1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one
- MFCD00018690
- 10L-725
-
- Inchi: 1S/C15H9Cl3O/c16-12-5-2-11(3-6-12)15(19)8-4-10-1-7-13(17)9-14(10)18/h1-9H/b8-4+
- InChI Key: GSQGUMFXFLWUJU-XBXARRHUSA-N
- SMILES: ClC1C=C(C=CC=1/C=C/C(C1C=CC(=CC=1)Cl)=O)Cl
Computed Properties
- Exact Mass: 309.97207
- Monoisotopic Mass: 309.971898
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.4
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 1.38
- Boiling Point: 448.5°Cat760mmHg
- Flash Point: 189°C
- Refractive Index: 1.644
- PSA: 17.07
- LogP: 5.54290
2-Propen-1-one,1-(4-chlorophenyl)-3-(2,4-dichlorophenyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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